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Compound of Interest

Compound Name: Estriol-13C3

Cat. No.: B3320602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of

Estriol-13C3, a stable isotope-labeled internal standard crucial for accurate quantification in

clinical mass spectrometry, metabolism studies, and metabolomics research.[1][2][3] While

specific, proprietary manufacturing processes are not publicly available, this document outlines

a chemically sound synthetic pathway and the associated manufacturing considerations based

on established principles of steroid chemistry and isotopic labeling.

Introduction to Estriol-13C3
Estriol-13C3 is a form of Estriol where three carbon atoms on the aromatic A-ring have been

replaced with the stable heavy isotope, carbon-13. This isotopic labeling results in a mass shift

of +3 atomic mass units compared to the unlabeled endogenous hormone. This predictable

mass difference allows it to be used as an ideal internal standard in mass spectrometry-based

assays, as it co-elutes with the analyte of interest but is distinguishable by its mass-to-charge

ratio.[3][4] The primary application of Estriol-13C3 is in quantitative analysis by Nuclear

Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS).[3][4]

Commercially available Estriol-13C3 is typically labeled at the 2, 3, and 4 positions of the

steroid nucleus (Estriol-2,3,4-13C3).[1][2][5]
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The quality of Estriol-13C3 is critical for its function as an internal standard. The following table

summarizes typical product specifications based on data from commercial suppliers.

Parameter Specification Source(s)

Chemical Formula 13C3C15H24O3

Molecular Weight 291.36 g/mol [1][2][5]

Isotopic Purity ≥ 99 atom % 13C

Chemical Purity ≥ 97% (CP) [1][2][5]

Appearance White to off-white powder

Storage -20°C, protect from light [1]

CAS Number 1255639-56-5 [1][2][5]

Proposed Synthesis of Estriol-2,3,4-13C3
The synthesis of Estriol-2,3,4-13C3 necessitates the introduction of the 13C atoms into the A-

ring of the steroid. A plausible and efficient strategy involves starting with a precursor that

already contains the labeled aromatic ring, such as Estrone-2,3,4-13C3. This labeled estrone

can then be converted to the desired estriol through a multi-step process analogous to

methods used for the synthesis of unlabeled estriol.[6]

A potential synthetic route starting from Estrone-2,3,4-13C3 is outlined below. This pathway is

based on a published method for the synthesis of unlabeled estriol from estrone.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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